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Compound of Interest

Compound Name: Ml 14

Cat. No.: B609016

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste is a critical component of laboratory safety and environmental
responsibility. This document provides essential, immediate safety and logistical information for
the proper disposal of Ml 14, a substance identified as harmful if swallowed and very toxic to
aquatic life with long-lasting effects. Adherence to these procedures is vital to ensure the safety
of laboratory personnel and to prevent environmental contamination.

Hazard Identification and Safety Precautions

Before initiating any disposal procedures, it is imperative to be fully aware of the hazards
associated with M1 14. The following table summarizes the key hazard information.
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Hazard Classification
(GHS)

Hazard Statements

Precautionary Statements
(Disposal Relevant)

Acute toxicity, Oral (Category
4)

H302: Harmful if swallowed.

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P301 + P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/ physician if
you feel unwell. P330: Rinse

mouth.

Acute aquatic toxicity

(Category 1)

H410: Very toxic to aquatic life

with long lasting effects.

P273: Avoid release to the
environment.[1] P391: Collect
spillage. P501: Dispose of
contents/ container to an

approved waste disposal plant.

[1]

Personal Protective Equipment (PPE): When handling MI 14, always wear appropriate

personal protective equipment, including:

Safety goggles with side-shields
Chemical-resistant gloves

Impervious clothing (lab coat)

Use in a well-ventilated area or with a suitable respirator if aerosol formation is possible.

Experimental Protocol: Waste Segregation and
Collection

Proper segregation of chemical waste at the point of generation is fundamental to safe and

compliant disposal. The following protocol outlines the steps for collecting Ml 14 waste.

Methodology:

© 2025 BenchChem. All rights reserved.

Tech Support


https://dcchemicals.com/msds/MSDS_DC72740.html
https://dcchemicals.com/msds/MSDS_DC72740.html
https://www.benchchem.com/product/b609016?utm_src=pdf-body
https://www.benchchem.com/product/b609016?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Designated Waste Container: Use a dedicated, properly labeled, and chemically compatible
waste container for all Ml 14 waste, including contaminated consumables (e.g., pipette tips,
weighing boats). The container must have a secure lid to prevent spills and evaporation.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "MI 14," and the associated hazard symbols (e.g., harmful, environmentally

hazardous).

Segregation: Do not mix Ml 14 waste with other waste streams unless explicitly permitted by
your institution's hazardous waste management plan. Incompatible chemicals can react
dangerously.

Collection: Collect all materials contaminated with Ml 14, including solid waste and solutions,
in the designated container. For liquid waste, avoid overfilling the container; a general rule is
to fill to no more than 80% capacity.

Spillage: In the event of a spill, collect the spillage and place it in the designated hazardous

waste container.[1]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Ml 14.
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Caption: Workflow for the proper disposal of Ml 14 waste.

Step-by-Step Disposal Plan

This section provides a procedural, step-by-step guide for the final disposal of collected Ml 14
waste.

» Container Sealing and Final Labeling: Once the waste container is full (or ready for
disposal), ensure the lid is tightly sealed. Verify that the label is complete and accurate,
including the accumulation start date.
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» Move to Accumulation Area: Transport the sealed container to your laboratory's designated
hazardous waste accumulation area. This area should be secure and away from general
laboratory traffic.

» Request for Disposal: Follow your institution's specific procedures for requesting a
hazardous waste pickup. This typically involves submitting a chemical waste collection
request form to your Environmental Health and Safety (EHS) department.

o Documentation: Maintain a record of the waste generated, including the chemical name,
guantity, and date of disposal request.

o Professional Disposal: The final step is the collection of the waste by a licensed hazardous
waste disposal contractor.[1] This ensures that the MI 14 waste is transported, treated, and
disposed of in accordance with all local, state, and federal regulations. Under no
circumstances should Ml 14 be disposed of down the drain or in regular trash.

By following these procedures, you contribute to a safe laboratory environment and ensure the
responsible management of chemical waste, thereby building trust in your laboratory's
commitment to safety and environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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